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Compound of Interest

Compound Name: Ethyl dibutylphosphinite

Cat. No.: B15469441

An In-depth Technical Guide to Ethyl diphenylphosphinite: Nomenclature, Properties, and
Synthesis

This technical guide provides a comprehensive overview of Ethyl diphenylphosphinite (CAS
No. 719-80-2), a versatile organophosphorus compound widely utilized as a ligand in catalysis
and as a reagent in organic synthesis. This document is intended for researchers, chemists,
and professionals in the fields of chemical research and drug development, offering detailed
information on its nomenclature, physicochemical properties, and a representative synthetic
protocol.

Nomenclature and Identifiers

The compound is known by several names across chemical literature and databases. A clear
understanding of its alternative names is crucial for accurate literature searches and material
sourcing.
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Identifier Type Value

Primary Common Name Ethyl diphenylphosphinite

IUPAC Name ethoxy(diphenyl)phosphane

CAS Number 719-80-2

Synonym(s) Diphenylphosphinous acid, ethyl ester

O-Ethyl diphenylphosphinite

Ethoxydiphenylphosphine

Chemical Formula C14H150P

InChl Key XICTXHVMIATEPM-UHFFFAOYSA-N

Physicochemical Properties

The following table summarizes key quantitative data for Ethyl diphenylphosphinite, providing
essential information for experimental design and safety considerations.

Property Value

Molecular Weight 230.24 g/mol

Appearance Colorless to pale yellow liquid
Boiling Point 120-122 °C at 0.1 mmHg
Density 1.065 g/cm3 at 25 °C
Refractive Index (n2°/D) 1.599

Logical Relationship of Identifiers

The following diagram illustrates the relationship between the various names and identifiers for
ethoxy(diphenyl)phosphane, providing a clear visual guide for its identification.
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Ethyl diphenylphosphinite Identification
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Caption: A diagram showing the relationships between identifiers.

Representative Synthetic Protocol

The synthesis of Ethyl diphenylphosphinite is commonly achieved via the reaction of
chlorodiphenylphosphine with ethanol in the presence of a base to neutralize the hydrogen
chloride byproduct. The following is a representative experimental protocol.

Materials and Equipment:

¢ Chlorodiphenylphosphine (1.0 eq)

e Anhydrous Ethanol (1.1 eq)

e Anhydrous Triethylamine (1.2 eq)

e Anhydrous Diethyl Ether or Toluene (as solvent)

e Three-neck round-bottom flask equipped with a magnetic stirrer, dropping funnel, and
nitrogen inlet
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e Schlenk line or other inert atmosphere setup
e Cannula or syringe for liquid transfers

« Filtration apparatus (e.g., fritted glass filter)
» Rotary evaporator

« Distillation apparatus for vacuum distillation
Procedure:

o Setup: Assemble the reaction apparatus and ensure it is free of moisture by oven-drying or
flame-drying under vacuum. Maintain a positive pressure of an inert gas (e.g., Nitrogen or
Argon) throughout the experiment.

» Reagent Preparation: In the reaction flask, dissolve chlorodiphenylphosphine in the
anhydrous solvent. In a separate flask, prepare a solution of anhydrous ethanol and
triethylamine in the same solvent.

» Reaction: Cool the chlorodiphenylphosphine solution to 0 °C using an ice bath. Add the
ethanol/triethylamine solution dropwise via the dropping funnel over a period of 30-60
minutes with vigorous stirring. A white precipitate of triethylamine hydrochloride will form.

o Reaction Completion: After the addition is complete, allow the reaction mixture to warm to
room temperature and stir for an additional 2-4 hours to ensure the reaction goes to
completion.

o Workup: Filter the reaction mixture under an inert atmosphere to remove the triethylamine
hydrochloride precipitate. Wash the precipitate with a small amount of anhydrous solvent to
recover any residual product.

 Purification: Concentrate the filtrate under reduced pressure using a rotary evaporator to
remove the solvent. The crude product can then be purified by vacuum distillation to yield
Ethyl diphenylphosphinite as a clear, colorless liquid.

Safety Precautions:
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e Organophosphorus compounds can be toxic and should be handled with appropriate
personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

o Chlorodiphenylphosphine is corrosive and reacts with moisture; handle it exclusively under
an inert atmosphere.

 All operations should be conducted within a well-ventilated fume hood.

 To cite this document: BenchChem. ["alternative names for Ethyl diphenylphosphinite"].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15469441#alternative-names-for-ethyl-
diphenylphosphinite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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